![molecular formula C19H18F3N5O B2592942 (1H-indol-4-yl)(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone CAS No. 2034442-77-6](/img/structure/B2592942.png)
(1H-indol-4-yl)(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
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Overview
Description
This compound is a complex organic molecule that contains an indole ring, a pyrimidine ring, and a piperazine ring . The indole ring is a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The pyrimidine ring is a six-membered ring with two nitrogen atoms, and the piperazine ring is a six-membered ring containing two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups . The indole ring system is planar, and the nitrogen atom in the pyrrole ring contributes two electrons to aromaticity . The pyrimidine ring is also planar, and the piperazine ring adopts a chair conformation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . For example, the presence of the polar nitrogen atoms and the potential for hydrogen bonding could make this compound soluble in polar solvents .Scientific Research Applications
Pharmacokinetics and Metabolism
A study by Sharma et al. (2012) detailed the pharmacokinetics, metabolism, and excretion of a dipeptidyl peptidase IV inhibitor in rats, dogs, and humans. This research is crucial for understanding how related compounds are absorbed, metabolized, and eliminated in different species, which is foundational for drug development processes. The study highlights the importance of the compound's metabolism via hydroxylation and other pathways, offering insights into its biotransformation (Sharma et al., 2012).
Antimicrobial and Anticancer Activity
Patel et al. (2011) synthesized and evaluated the antimicrobial activity of new pyridine derivatives, demonstrating the potential for compounds with similar structures to act against bacteria and fungi. Their work contributes to the ongoing search for novel antimicrobial agents, highlighting the versatility of heterocyclic compounds in drug discovery (Patel et al., 2011).
Enzyme Inhibition
Rudnitskaya et al. (2009) explored a group of compounds, including indoles, as potential inhibitors of fructose-1,6-bisphosphatase, an enzyme target for controlling glucose production in diabetes management. This research underscores the chemical's utility in probing enzymatic pathways and designing inhibitors that can modulate metabolic processes (Rudnitskaya et al., 2009).
Environmental Analysis
Borova et al. (2015) developed an analytical methodology for the determination of new psychoactive substances in wastewater, including compounds related to piperazines. This study is pivotal for environmental monitoring and understanding the community-wide use of various substances, demonstrating the environmental impact of chemical compounds (Borova et al., 2015).
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It can be inferred from the wide range of biological activities associated with indole derivatives that this compound likely interacts with its targets in a way that modulates their function . This modulation can result in changes to cellular processes, potentially leading to the therapeutic effects observed.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives, it is likely that this compound affects multiple pathways . The downstream effects of these pathway modulations would depend on the specific targets and their roles within the cell.
Result of Action
Based on the known biological activities of indole derivatives, it can be inferred that this compound likely has a range of effects at the molecular and cellular levels .
Properties
IUPAC Name |
1H-indol-4-yl-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18F3N5O/c1-12-24-16(19(20,21)22)11-17(25-12)26-7-9-27(10-8-26)18(28)14-3-2-4-15-13(14)5-6-23-15/h2-6,11,23H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUKIGNKMTCMRNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=C4C=CNC4=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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